Cas no 120740-03-6 ((6-fluoropyridin-3-yl)methyl(methyl)amine)

• Product Name: (6-fluoropyridin-3-yl)methyl(methyl)amine
• CAS No: 120740-03-6
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 105371
• PubChem ID: 22450314
• Update Time: 2025-06-22

(6-fluoropyridin-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,6-fluoro-N-methyl-
• 1-(6-fluoropyridin-3-yl)-N-methylmethanamine
• 3-Pyridinemethanamine,6-fluoro-N-methyl-(9CI)
• (6-fluoropyridin-3-yl)methyl(methyl)amine
• DTXSID901277748
• [(6-FLUOROPYRIDIN-3-YL)METHYL](METHYL)AMINE
• EN300-1847596
• FGIMOABAGJTCSV-UHFFFAOYSA-N
• 6-Fluoro-N-methyl-3-pyridinemethanamine
• 120740-03-6
• Z1745074466
• SCHEMBL6348675
• N-(6-Fluoro-3-pyridylmethyl)-N-methylamine

• Inchi： 1S/C7H9FN2/c1-9-4-6-2-3-7(8)10-5-6/h2-3,5,9H,4H2,1H3
• InChI Key： FGIMOABAGJTCSV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CNC

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-fluoropyridin-3-yl)methyl(methyl)amine

Chemical Profile of (6-fluoropyridin-3-yl)methyl(methyl)amine and Its Significance in Modern Research

(6-fluoropyridin-3-ylmethyl(methyl)amine) with a CAS number of 120740-03-6 is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, plays a crucial role in the development of novel therapeutic agents and materials. The presence of a fluorine atom at the 6-position of the pyridine ring enhances its reactivity and binding affinity, making it a valuable scaffold for drug design.

The compound's structure, featuring a (methyl)amine substituent at the 3-position, contributes to its versatility in chemical modifications. This feature allows for further functionalization, enabling researchers to tailor its properties for specific applications. The combination of fluorine and amine functionalities makes (6-fluoropyridin-3-yl)methyl(methyl)amine a promising candidate for investigating new chemical pathways and interactions.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles. Studies have shown that incorporating fluorine into small molecules can significantly alter their biological activity, leading to more effective and targeted treatments. The research on (6-fluoropyridin-3-yl)methyl(methyl)amine has demonstrated its potential in modulating various biological processes, including enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can effectively inhibit their activity without affecting other cellular processes. (6-fluoropyridin-3-yl)methyl(methyl)amine has shown promise in this area, with preliminary studies indicating its ability to bind to and inhibit certain kinases.

Additionally, the compound has been explored for its potential in central nervous system (CNS) drug development. The fluorine atom's ability to cross the blood-brain barrier makes it an attractive feature for CNS-targeted therapies. Research is ongoing to understand how (6-fluoropyridin-3-yl)methyl(methyl)amine interacts with CNS receptors and how it can be optimized for treating neurological disorders.

The synthesis of (6-fluoropyridin-3-yl)methyl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of synthesis but also allow for greater control over the compound's stereochemistry.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (6-fluoropyridin-3-yl)methyl(methyl)amine. Molecular modeling techniques enable researchers to predict the binding affinity and interactions of this compound with biological targets, reducing the need for extensive experimental trials. This approach has significantly shortened the timeline from discovery to development, making it possible to bring new drugs to market more quickly.

The safety profile of (6-fluoropyridin-3-yl)methyl(methyl)amine is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have provided valuable insights into its metabolic pathways and potential side effects, ensuring that any future applications are safe and well-tolerated.

In conclusion, (6-fluoropyridin-3-yl)methyl(methyl)amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development, with potential applications ranging from oncology to neurology. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.